5'-Bromo-4,4-difluoro-4'-methyl-3,4,5,6-tetrahydro-2H-[1,2']bipyridinyl
Overview
Description
5'-Bromo-4,4-difluoro-4'-methyl-3,4,5,6-tetrahydro-2H-[1,2']bipyridinyl is a useful research compound. Its molecular formula is C11H13BrF2N2 and its molecular weight is 291.13 g/mol. The purity is usually 95%.
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Scientific Research Applications
Electrophilic Reactivity and Stability
- Electrophilic Reactivity in Azoles: The reactivity of various bromo-N-methyl-tetrazoles, triazoles, or imidazoles with piperidine was examined. 5-Bromo-1-methyltetrazole exhibited more reactivity compared to its triazole and imidazole counterparts, indicating the influence of the bromo and methyl groups on electrophilic reactivity and stability in these compounds (Barlin, 1967).
Synthesis and Complexation
- Synthesis of Carboxylic Acid Moieties: An efficient synthesis method for 5-bromo-2-methoxy-6-methylaminopyridine-3-carboxylic acid was developed, showcasing the utility of bromo and methyl substituents in complex molecular synthesis (Hirokawa, Horikawa, & Kato, 2000).
- Synthesis of Ligands for Metal Complexation: The synthesis of 5'-methyl-2,2'-bipyridine-6-carboxylic acid and its derivatives demonstrates the role of bromo and methyl groups in creating ligands suitable for metal complexation, particularly with lanthanide(III) cations (Charbonnière, Weibel, & Ziessel, 2001).
Photocatalytic Properties
- Photocatalytic CO2 Reduction: Ruthenium-rhenium bi- and tetranuclear complexes, incorporating bromo and methyl substituted bipyridinyl ligands, were studied for their photocatalytic activities in CO2 reduction, indicating potential applications in environmental chemistry (Gholamkhass et al., 2005).
DNA Interaction and Biological Impact
- Effect on Neural Stem Cells: Bromodeoxyuridine, a compound related to bromo-substituted pyridines, was found to induce loss of global DNA methylation and astrocytic differentiation in neural stem cells, hinting at the broader biological implications of bromo-substituted compounds in stem cell research (Schneider & d’Adda di Fagagna, 2012).
Properties
IUPAC Name |
5-bromo-2-(4,4-difluoropiperidin-1-yl)-4-methylpyridine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H13BrF2N2/c1-8-6-10(15-7-9(8)12)16-4-2-11(13,14)3-5-16/h6-7H,2-5H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
TXAZRAQNSYPNHJ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NC=C1Br)N2CCC(CC2)(F)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H13BrF2N2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
291.13 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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